Cas no 52299-28-2 (Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester)

Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester structure
52299-28-2 structure
Product Name:Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester
CAS No:52299-28-2
MF:C20H18O6S
MW:386.418324947357
CID:359951
PubChem ID:53839775
Update Time:2025-04-19

Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,4'-sulfonylbis-, di-2-propenyl ester
    • prop-2-enyl 4-(4-prop-2-enoxycarbonylphenyl)sulfonylbenzoate
    • Diprop-2-en-1-yl 4,4'-sulfonyldibenzoate
    • DTXSID80707045
    • SCHEMBL11804202
    • 52299-28-2
    • Inchi: 1S/C20H18O6S/c1-3-13-25-19(21)15-5-9-17(10-6-15)27(23,24)18-11-7-16(8-12-18)20(22)26-14-4-2/h3-12H,1-2,13-14H2
    • InChI Key: GIGFFTCJYYOCQA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)OCC=C)=CC=1)(C1C=CC(C(=O)OCC=C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 386.08244
  • Monoisotopic Mass: 386.08240946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.1Ų

Experimental Properties

  • PSA: 86.74
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